Cas no 2034423-16-8 (1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea)

• Product Name: 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea
• CAS No: 2034423-16-8
• MF: C₁₄H₁₆N₄O₂S
• MW: 304.367441177368
• CID: 5333660
• Update Time: 2025-10-28

1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)urea
• 1-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-3-thiophen-2-ylurea
• 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C14H16N4O2S/c19-13-6-5-11(10-3-4-10)17-18(13)8-7-15-14(20)16-12-2-1-9-21-12/h1-2,5-6,9-10H,3-4,7-8H2,(H2,15,16,20)
• InChI Key： FBMQONCAOPPKAA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCCN1C(C=CC(C2CC2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 487
• XLogP3: 1
• Topological Polar Surface Area: 102

Additional information on 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea

Introduction to 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea (CAS No. 2034423-16-8)

1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea, identified by its CAS number 2034423-16-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic ureas that have garnered attention due to their potential biological activities and structural diversity. The presence of both cyclopropyl and thiophene moieties in its structure imparts unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea consists of a pyridazine core substituted with an ethyl group at the 2-position, which further extends with a thiophene ring at the 3-position. This arrangement creates a molecule with multiple sites for interaction with biological targets, including enzymes and receptors. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity due to its rigid structure and small size, while the thiophene ring contributes to hydrophobic interactions and can influence the molecule's overall pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the pyridazine core of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea can effectively interact with active sites of various enzymes, including kinases and phosphodiesterases. These interactions are critical for modulating cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Specifically, it has shown inhibitory effects on several target enzymes that are implicated in disease progression. For instance, preliminary data suggests that it may inhibit the activity of Janus kinases (JAKs), which are involved in immune responses and have been implicated in autoimmune diseases. Additionally, its interaction with phosphodiesterases could lead to the development of novel therapeutics for conditions such as pulmonary hypertension and chronic obstructive pulmonary disease (COPD).

The synthesis of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yl)urea involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyridazine ring through cyclocondensation reactions, followed by functionalization with the cyclopropyl group and thiophene moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophene ring efficiently. These methods not only enhance reaction efficiency but also minimize side products, ensuring a more sustainable approach to drug development.

The pharmacokinetic profile of this compound is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both lipophilic and hydrophilic regions in its structure suggests that it may exhibit good oral bioavailability while also being able to cross biological membranes effectively. Further research is needed to fully characterize these properties and optimize dosing regimens for therapeutic applications.

One of the most exciting aspects of 1-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-3-(thiophen-2-yliurea is its potential for structural modification to enhance potency and selectivity. By varying substituents on the cyclopropyl or thiophene rings, researchers can fine-tune the molecule's interactions with biological targets. This flexibility opens up numerous possibilities for designing next-generation therapeutics with improved efficacy and reduced side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-[2-(3-cyclopropyl)-6-oxyo-pyridazine]ethyl]-3-(thiophen-yliurea). Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, guiding synthetic efforts towards more effective molecules. This interdisciplinary approach has significantly reduced the time required to bring new drugs from discovery to clinical testing.

In conclusion, 1-[2-(3-cyclopropyl)-6-oxyo-pyridazine]ethyl]-3-(thiophen-yliurea represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further exploration in medicinal chemistry. As research continues to uncover new biological activities and optimize synthetic methodologies, this compound holds promise for addressing a wide range of health challenges in the future.